Cas no 1805520-06-2 (5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride)

5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride is a highly reactive sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a bromo substituent, cyano group, and nitro functionality—make it a versatile building block for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The sulfonyl chloride group enables efficient nucleophilic substitution reactions, facilitating the introduction of sulfonamide or sulfonate moieties. The electron-withdrawing nitro and cyano groups enhance reactivity, allowing selective modifications at specific sites. This compound is valued for its stability under controlled conditions and its utility in multi-step synthetic routes, offering chemists a precise tool for targeted molecular transformations.

5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride structure

1805520-06-2 structure

Product Name:5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride

CAS No:1805520-06-2

MF:C₇H₂BrClN₂O₄S

MW:325.523778438568

CID:4973282

Update Time:2025-08-04

5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride
- Inchi： 1S/C7H2BrClN2O4S/c8-5-1-4(3-10)7(11(12)13)6(2-5)16(9,14)15/h1-2H
- InChI Key： ZRKLWLSKKKWBLC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(=C(C=1)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 434
XLogP3: 2.2
Topological Polar Surface Area: 112

5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013021965-250mg	5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride	1805520-06-2	97%	250mg	499.20 USD	2021-06-24
Alichem	A013021965-500mg	5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride	1805520-06-2	97%	500mg	782.40 USD	2021-06-24
Alichem	A013021965-1g	5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride	1805520-06-2	97%	1g	1,445.30 USD	2021-06-24

5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride Related Literature

1. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473

Additional information on 5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride

Comprehensive Overview of 5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805520-06-2)

5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805520-06-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its bromo, cyano, and nitro functional groups, serves as a versatile intermediate for constructing complex molecular architectures. Its unique structure makes it invaluable for cross-coupling reactions, nucleophilic substitutions, and peptide modifications, aligning with the growing demand for high-performance building blocks in drug discovery.

In recent years, the interest in nitroaromatic compounds and sulfonyl chlorides has surged due to their role in developing biologically active molecules. Researchers frequently search for "5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride synthesis" or "CAS 1805520-06-2 applications," reflecting its relevance in medicinal chemistry and material science. The compound's electron-withdrawing groups enhance its reactivity, enabling precise modifications for targeted drug delivery systems and agrochemical formulations.

The sulfonyl chloride moiety in 5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride facilitates amide bond formation, a critical step in peptide synthesis. This property is particularly valuable in the development of protease inhibitors and antibody-drug conjugates (ADCs), which are hot topics in cancer therapeutics. Additionally, the nitro group offers opportunities for reduction reactions, yielding amino derivatives for further functionalization.

From an industrial perspective, CAS 1805520-06-2 is sought after for its role in high-throughput screening libraries. Companies optimizing small-molecule drugs often inquire about "5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride suppliers" or "custom synthesis services," underscoring its commercial importance. The compound's stability under ambient conditions and compatibility with green chemistry protocols further enhance its appeal.

In summary, 5-Bromo-3-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805520-06-2) exemplifies innovation in organic intermediates, bridging gaps between academic research and industrial applications. Its multifaceted reactivity and alignment with sustainable chemistry trends ensure its continued prominence in scientific advancements.